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Compound of Interest

Compound Name: Yatein

Cat. No.: B1682354

For Immediate Release

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is
paramount for the protection of personnel and the ecosystem. This document provides
essential procedural guidance for the proper disposal of Yatein, a lignan compound utilized in
various research applications. Due to its classification as a combustible solid and its high
potential for water contamination, stringent disposal protocols must be followed.

Summary of Key Disposal Parameters

All quantitative data relevant to the safe handling and disposal of Yatein is summarized in the
table below for clear and easy reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1682354?utm_src=pdf-interest
https://www.benchchem.com/product/b1682354?utm_src=pdf-body
https://www.benchchem.com/product/b1682354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Value Source

Chemical Name Yatein PubChem
Molecular Formula C22H2407 PubChem
Molecular Weight 400.4 g/mol PubChem
Physical State Solid Sigma-Aldrich
Solubility Soluble in DMSO Cayman Chemical
Storage Class 11 (Combustible Solids) Sigma-Aldrich
Water Hazard Class (WGK) 3 (Highly hazardous to water) Sigma-Aldrich

Step-by-Step Disposal Protocol

The following experimental protocol outlines the detailed steps for the safe disposal of Yatein
waste. This procedure is designed to comply with general laboratory safety standards and
regulations for hazardous chemical waste.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling Yatein waste.

2. Waste Segregation:

e Yatein waste, including unused product, contaminated labware (e.g., pipette tips, vials), and
cleaning materials, must be segregated from non-hazardous waste streams.

o Due to its potential cytotoxic properties, it is recommended to treat Yatein waste as cytotoxic
waste.[1][2][3][4]

3. Waste Collection and Containment:

o Collect solid Yatein waste in a dedicated, clearly labeled, leak-proof container. The container
should be compatible with chemical waste.
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For solutions containing Yatein, use a separate, sealed, and labeled container for liquid
hazardous waste.

Containers should be labeled as "Hazardous Waste," "Cytotoxic Waste," and clearly indicate
"Yatein." The date of waste accumulation should also be recorded.

. Storage of Waste:

Store the sealed waste containers in a designated, well-ventilated, and secure hazardous
waste accumulation area.

Ensure that the storage area is away from heat sources and incompatible materials.
. Disposal Procedure:

Do not dispose of Yatein down the drain or in the regular trash. Its high water hazard
classification (WGK 3) indicates a significant risk to aquatic environments.

Arrange for the collection and disposal of Yatein waste through a licensed hazardous waste
disposal company.

Provide the disposal company with all available safety information for Yatein, including its
classification as a combustible solid and its high water hazard class.

The recommended final disposal method for cytotoxic waste is incineration by a specialized
facility.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Yatein.
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Caption: Workflow for the safe disposal of Yatein waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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